Cas no 926261-50-9 (1-(3,4,5-Trimethoxybenzoyl)piperidin-4-amine hydrochloride)

• Product Name: 1-(3,4,5-Trimethoxybenzoyl)piperidin-4-amine hydrochloride
• CAS No: 926261-50-9
• MF: C₁₅H₂₃ClN₂O₄
• MW: 330.807123422623
• CID: 4720104
• Update Time: 2025-11-05

1-(3,4,5-Trimethoxybenzoyl)piperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3,4,5-trimethoxybenzoyl)piperidin-4-amine hydrochloride
• 1-(3,4,5-Trimethoxybenzoyl)piperidin-4-aminehydrochloride
• (4-Aminopiperidin-1-yl)(3,4,5-trimethoxyphenyl)methanone hydrochloride
• 1-(3,4,5-Trimethoxybenzoyl)piperidin-4-amine hydrochloride

• Inchi： 1S/C15H22N2O4.ClH/c1-19-12-8-10(9-13(20-2)14(12)21-3)15(18)17-6-4-11(16)5-7-17;/h8-9,11H,4-7,16H2,1-3H3;1H
• InChI Key： YIDGGKKLCNDIEF-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=C(C(=C(C=1)OC)OC)OC)N1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 331
• Topological Polar Surface Area: 74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-(3,4,5-Trimethoxybenzoyl)piperidin-4-amine hydrochloride

1-(3,4,5-Trimethoxybenzoyl)piperidin-4-amine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 926261-50-9, commonly referred to as 1-(3,4,5-Trimethoxybenzoyl)piperidin-4-amine hydrochloride, has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of piperidine, a six-membered saturated ring with one nitrogen atom, and is characterized by its unique substitution pattern. The 3,4,5-trimethoxybenzoyl group attached to the piperidine ring introduces a complex interplay of electronic and steric effects, making this compound a valuable subject for both academic and industrial research.

Recent studies have highlighted the potential of 1-(3,4,5-Trimethoxybenzoyl)piperidin-4-amine hydrochloride in drug discovery. Its structure suggests possible applications as a bioactive molecule due to the presence of the trimethoxybenzoyl moiety, which is known for its antioxidant and anti-inflammatory properties. Researchers have explored its ability to modulate cellular pathways involved in neurodegenerative diseases and cancer. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition against certain kinases associated with Alzheimer's disease.

The synthesis of 1-(3,4,5-Trimethoxybenzoyl)piperidin-4-amine hydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the trimethoxybenzoic acid derivative and its subsequent coupling with piperidine via amide bond formation. This process requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of this process.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm the structural integrity of the molecule and provide insights into its conformational flexibility. The presence of multiple methoxy groups in the trimethoxybenzoyl moiety contributes to its high solubility in polar solvents, making it suitable for various biochemical assays.

In terms of biological activity, 1-(3,4,5-Trimethoxybenzoyl)piperidin-4-amine hydrochloride has shown promise as a potential lead compound for developing novel therapeutics. Preclinical studies indicate that it possesses anti-proliferative effects against several cancer cell lines while exhibiting low toxicity towards normal cells. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield further insights into its therapeutic potential. The integration of computational chemistry tools with experimental approaches is also paving the way for rational drug design based on this compound's unique structure.

In conclusion, 1-(3,4,5-Trimethoxybenzoyl)piperidin-4-amine hydrochloride represents a significant advancement in organic chemistry and pharmacology. Its versatile structure and promising biological profile make it a valuable candidate for drug development. As research continues to unfold, this compound is poised to contribute significantly to the discovery of innovative treatments for various diseases.